Cas no 184021-10-1 (Pyridazine,3-methyl-5-phenyl-)

• Product Name: Pyridazine,3-methyl-5-phenyl-
• CAS No: 184021-10-1
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 114224
• PubChem ID: 2736934
• Update Time: 2025-04-18

Pyridazine,3-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyridazine,3-methyl-5-phenyl-
• 3-METHYL-5-PHENYLPYRIDAZINE
• HMS560N22
• Pyridazine,3-methyl-5-phenyl
• MFCD00466467
• SCHEMBL10205916
• DTXSID70371714
• FT-0616109
• Maybridge1_006820
• AKOS000678666
• 184021-10-1
• CCG-41355
• Pyridazine, 3-methyl-5-phenyl-
• SR-01000631442-1

• Inchi： 1S/C11H10N2/c1-9-7-11(8-12-13-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： RHDKJUGNFHWPKN-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 170.08400
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 102-104
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 25.78000
• LogP: 2.45200

Pyridazine,3-methyl-5-phenyl- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines